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Compound of Interest

Compound Name: Al-10-49

Cat. No.: B605247

Essential Safety and Handling Guide for Al-10-49

This guide provides crucial safety, handling, and disposal information for Al-10-49, a small
molecule inhibitor of the oncogenic fusion protein CBF3-SMMHC. Developed for research in
acute myeloid leukemia (AML), Al-10-49 is a potent compound requiring careful handling to
ensure personnel safety and experimental integrity.[1][2] Adherence to these guidelines is
essential for researchers, scientists, and drug development professionals.

Compound Profile and Safety Data

Al-10-49 is a solid powder that functions by selectively binding to the CBFB-SMMHC fusion
protein, disrupting its interaction with the RUNX1 transcription factor.[3][4] This action restores
normal gene transcription and can induce cell death in specific leukemia cells.[2][5] While
specific toxicology data is limited, its potency and mode of action necessitate stringent safety
protocols.

Chemical and Physical Properties
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Property Value Reference
CAS Number 1256094-72-0 [3]
Molecular Formula C30H22F6N605 [3]
Molecular Weight 660.52 g/mol [3]
Appearance Solid Powder [3]

| Solubility | Soluble in DMSO |[3] |

Biological Activity

Parameter Value Cell Line/Model Reference
IC50 (CBFp-

SMMHC-RUNX1 0.26 pM FRET Assay [4][6]
Binding)

IC50 (Cell Growth

Inhibition) 0.6 uM ME-1 (inv(16) AML) [1][2]

| IC50 (Normal Bone Marrow Cells) | > 25 uM | Human Bone Marrow Cells |[2] |

Personal Protective Equipment (PPE) and Handling

Given that Al-10-49 is a potent, powdered substance, all handling should be performed within a
certified chemical fume hood to prevent inhalation of airborne particles.

Required Personal Protective Equipment
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PPE Category Specification Purpose
. Nitrile gloves (double- Prevents skin contact and
Hand Protection . .
gloving recommended) absorption.
] Chemical safety goggles or Protects eyes from dust
Eye Protection _ _
full-face shield particles and splashes.
] Lab coat (fully buttoned) with Protects skin and clothing from
Body Protection o
long sleeves contamination.

| Respiratory Protection | N95/FFP3 respirator (if not in a fume hood) | Prevents inhalation of
fine powder. Note: Handling outside a fume hood is strongly discouraged. |

Operational and Disposal Plans
Standard Operating Procedure for Weighing and Solubilization

Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is operational and the work surface is clean.

Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully
transfer the required amount of Al-10-49 powder using a chemical spatula. Avoid generating
dust.

Solubilization: Add the appropriate volume of DMSO to the powder.[3] To aid dissolution, the
solution can be warmed to 37°C for 10 minutes or sonicated.[4][7]

Storage: Store stock solutions at -20°C in tightly sealed vials.[3] Short-term storage of stock
solutions (up to one month) can be at 0-4°C.[3]

Decontamination: Wipe down the balance, spatula, and work surface with 70% ethanol after

use.
Spill and Exposure Procedures

e Minor Spill (Powder): In a fume hood, gently cover the spill with absorbent material. Wet the
material with 70% ethanol to prevent dust from becoming airborne. Carefully wipe up the
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material and place it in a sealed container for hazardous waste disposal.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
medical attention.

Waste Disposal Plan

e Solid Waste: All solid waste, including contaminated gloves, wipes, and empty vials, must be
collected in a dedicated, sealed hazardous waste container.

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated hazardous liquid waste container.

o Disposal Method: All waste must be disposed of through the institution's official hazardous
waste management program, following all local and national regulations.

Experimental Protocols and Visualizations

Protocol: In Vitro Treatment of Leukemia Cells This protocol outlines the treatment of inv(16)
positive ME-1 cells with Al-10-49 to assess its effect on cell viability and gene expression.

o Cell Culture: Culture ME-1 cells in appropriate media and conditions until they reach the
desired confluency.

e Compound Preparation: Prepare a stock solution of Al-10-49 in DMSO (e.g., 10 mM).[6]
From the stock, prepare serial dilutions to achieve the final desired concentrations (e.g., 0.1
MM to 10 pM).

e Cell Treatment: Add the Al-10-49 dilutions or a DMSO vehicle control to the cell cultures.

¢ Incubation: Incubate the cells for the specified duration (e.g., 6, 12, or 48 hours).[2]
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e Analysis:

o Viability: Assess cell viability using a suitable method, such as the CellTiter-Glo
Luminescent Cell Viability Assay.[6]

o Gene Expression: For gene expression analysis, lyse the cells after treatment (e.g., 6 or

12 hours) and isolate RNA for RT-gPCR analysis of target genes like RUNX3, CSF1R, and
CEBPA.[2]
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Experimental Workflow: In Vitro Cell Treatment

1. Culture ME-1 Cells

2. Prepare AI-10-49 Stock
(in DMSO)

3. Create Serial Dilutions

4. Treat Cells
(AI-10-49 or DMSO Vehicle)
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g. Analypis

Viability Assay
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RNA Isolation
& RT-gPCR
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Workflow for treating leukemia cells with Al-10-49.
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Mechanism of Action: Al-10-49 Signaling Pathway Al-10-49 functions by disrupting the protein-
protein interaction between the leukemic fusion protein CBFB-SMMHC and the transcription
factor RUNXL1.[1] In inv(16) AML, CBFB-SMMHC sequesters RUNX1, preventing it from
regulating its target genes, which often includes the repression of oncogenes like MYC. By
binding to CBFp-SMMHC, Al-10-49 allosterically releases RUNX1, allowing it to bind to the
enhancers of genes like MYC and repress their transcription, ultimately leading to apoptosis in
the cancer cells.[1][8]
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Mechanism of Al-10-49 in disrupting the CBF3-SMMHC:RUNX1 interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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